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Cat. No.: B2401174 Get Quote

Introduction
5-methoxychroman-3-carboxylic acid is a heterocyclic organic compound belonging to the

chroman family. Its structure, featuring a bicyclic chroman core substituted with a methoxy

group on the aromatic ring and a carboxylic acid at the 3-position, makes it a molecule of

interest for researchers in medicinal chemistry and drug development. The precise

characterization of such molecules is fundamental to understanding their chemical behavior,

purity, and potential biological activity. Spectroscopic techniques, including Nuclear Magnetic

Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS), are

indispensable tools for elucidating the molecular structure and confirming the identity of

synthesized compounds.

This technical guide provides an in-depth analysis of the expected spectroscopic data for 5-
methoxychroman-3-carboxylic acid. As direct experimental spectra for this specific molecule

are not widely published, this document serves as a predictive reference, synthesizing data

from structurally analogous compounds and foundational spectroscopic principles. The insights

provided herein are intended to guide researchers in the identification, characterization, and

quality control of this and related chemical entities.
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A clear understanding of the molecular framework is essential for interpreting spectroscopic

data. The structure of 5-methoxychroman-3-carboxylic acid is presented below, with a

systematic numbering convention used for subsequent NMR assignments.

[M-H]⁻
m/z = 207.07

Loss of CO₂

(-44.00 Da)

Fragment Ion
m/z = 163.08
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To cite this document: BenchChem. [Spectroscopic Characterization of 5-methoxychroman-
3-carboxylic acid: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2401174#spectroscopic-data-nmr-ir-ms-of-5-
methoxychroman-3-carboxylic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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